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Cat. No.: B1216832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropylcyclohexane, also known as hexahydrocumene, is a cycloalkane with the chemical

formula C₉H₁₈. It consists of a cyclohexane ring substituted with an isopropyl group. This

colorless liquid is utilized as a solvent in various chemical processes and serves as an

intermediate in organic synthesis. Its non-polar nature and relatively low viscosity make it a

subject of interest in diverse research and industrial applications, including the formulation of

certain products. This technical guide provides a comprehensive overview of the physical and

chemical properties of isopropylcyclohexane, detailed experimental protocols for their

determination, and an exploration of its synthesis and spectroscopic characteristics.

Physical Properties of Isopropylcyclohexane
The physical properties of isopropylcyclohexane are crucial for its handling, application, and

in the design of processes where it is used. A summary of these properties is presented in the

tables below.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₈ [1]

Molecular Weight 126.24 g/mol [1]

Appearance Colorless liquid [1]

Odor Characteristic, aromatic [2]

Thermal and Density Properties
Property Value Source(s)

Boiling Point 154-155 °C at 760 mmHg [3][4]

Melting Point -89.4 °C [4]

Flash Point 35 °C (95 °F) - closed cup [4]

Density 0.802 g/mL at 25 °C [4]

Optical and Other Properties
Property Value Source(s)

Refractive Index (n²⁰/D) 1.441 [4]

Vapor Pressure 9.9 mmHg at 37.7 °C [4]

Solubility in Water Insoluble [5]

Chemical Properties and Reactivity
Isopropylcyclohexane, as a saturated cycloalkane, is relatively inert under normal conditions.

Its chemical reactivity is primarily characterized by combustion and free-radical substitution

reactions.

Combustion: Like other alkanes, isopropylcyclohexane undergoes complete combustion in

the presence of sufficient oxygen to produce carbon dioxide and water, releasing a

significant amount of energy.[6]
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Halogenation: In the presence of ultraviolet (UV) light or high temperatures,

isopropylcyclohexane can react with halogens (e.g., chlorine, bromine) via a free-radical

substitution mechanism, where hydrogen atoms on the cyclohexane ring or the isopropyl

group are replaced by halogen atoms.[7][8] The reaction typically leads to a mixture of mono-

and poly-halogenated products.

Oxidation: While resistant to oxidation under mild conditions, isopropylcyclohexane can be

oxidized under more vigorous conditions using strong oxidizing agents.[9][10] The oxidation

can lead to the formation of alcohols, ketones, and eventually ring-opening products.

Dehydrogenation: Catalytic dehydrogenation of isopropylcyclohexane at elevated

temperatures can yield cumene (isopropylbenzene).[11][12][13][14] This reversible reaction

is an important industrial process.

Experimental Protocols
This section details the methodologies for determining the key physical properties of

isopropylcyclohexane.

Determination of Boiling Point (Thiele Tube Method)
Objective: To determine the boiling point of isopropylcyclohexane using a small sample

volume.

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Mineral oil or other suitable heating bath fluid
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Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side-arm.

Add a small amount of isopropylcyclohexane (approximately 0.5 mL) to the small test tube.

Place the capillary tube, with its open end down, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Immerse the assembly into the Thiele tube, with the thermometer bulb and sample

positioned below the side-arm.

Gently heat the side-arm of the Thiele tube.

As the temperature rises, a slow stream of bubbles will emerge from the capillary tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)
Objective: To accurately determine the density of isopropylcyclohexane at a specific

temperature.

Apparatus:

Pycnometer (a specific volume glass flask with a ground-glass stopper containing a capillary

tube)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath
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Thermometer

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in the constant temperature water bath

until it reaches thermal equilibrium (e.g., 25 °C).

Ensure the water level is at the mark on the capillary. Dry the outside of the pycnometer and

weigh it (m₂).

Empty and dry the pycnometer.

Fill the pycnometer with isopropylcyclohexane and repeat step 3.

Dry the outside and weigh the pycnometer filled with the sample (m₃).

Calculate the density of isopropylcyclohexane using the following formula: Density_sample

= [(m₃ - m₁) / (m₂ - m₁)] * Density_water (where Density_water at the experimental

temperature is a known value).

Determination of Refractive Index (Abbe Refractometer)
Objective: To measure the refractive index of isopropylcyclohexane.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Soft tissue paper

Ethanol or acetone for cleaning
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Procedure:

Turn on the refractometer and the water circulator set to the desired temperature (e.g., 20

°C). Allow the instrument to equilibrate.

Open the prism assembly and clean the surfaces of both the illuminating and refracting

prisms with a soft tissue moistened with ethanol or acetone. Allow the prisms to dry

completely.

Place a few drops of isopropylcyclohexane onto the surface of the refracting prism using a

clean dropper.

Close the prism assembly securely.

Look through the eyepiece and adjust the light source and mirror to obtain maximum

illumination.

Rotate the coarse adjustment knob until the light and dark fields appear in the field of view.

Adjust the fine adjustment knob to bring the dividing line between the light and dark fields

into sharp focus.

If a colored band is visible at the dividing line, turn the dispersion correction knob until the

line is sharp and achromatic.

Align the dividing line exactly with the crosshairs in the eyepiece.

Read the refractive index value from the scale.

Synthesis of Isopropylcyclohexane
A common and effective method for the synthesis of isopropylcyclohexane is the catalytic

hydrogenation of cumene (isopropylbenzene). This process involves the addition of hydrogen

across the aromatic ring of cumene in the presence of a suitable catalyst.

Experimental Workflow: Synthesis of
Isopropylcyclohexane
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Step 1: Friedel-Crafts Alkylation

Step 2: Hydrogenation

Purification

Benzene

Alkylation Reactor

Propylene Lewis Acid Catalyst
(e.g., AlCl₃ or Solid Acid)

Cumene

Hydrogenation Reactor

Hydrogen Gas (H₂) Hydrogenation Catalyst
(e.g., Raney Ni, PtO₂)

Isopropylcyclohexane

Distillation

Pure Isopropylcyclohexane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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